Cas no 13481-47-5 (1H-Isoindol-1-one, 2,3-dihydro-3-(2-quinolinylmethylene)-)

• Product Name: 1H-Isoindol-1-one, 2,3-dihydro-3-(2-quinolinylmethylene)-
• CAS No: 13481-47-5
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• CID: 96709
• PubChem ID: 12135483
• Update Time: 2025-04-18

1H-Isoindol-1-one, 2,3-dihydro-3-(2-quinolinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-3-(2-quinolinylmethylene)-
• 3-quinolin-2-ylmethylene-2,3-dihydro-isoindol-1-one
• 3-(2-Quinolylmethylene)phthalimidine
• SCHEMBL903152
• (3Z)-3-(quinolin-2-ylmethylidene)isoindol-1-one
• 13481-47-5

• Inchi： 1S/C18H12N2O/c21-18-15-7-3-2-6-14(15)17(20-18)11-13-10-9-12-5-1-4-8-16(12)19-13/h1-11H,(H,20,21)/b17-11-
• InChI Key： JMPMXZYKZRDYCH-BOPFTXTBSA-N
• SMILES： O=C1C2C=CC=CC=2/C(=C/C2C=CC3C=CC=CC=3N=2)/N1

Computed Properties

• Exact Mass: 272.09506
• Monoisotopic Mass: 272.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.320
• PSA: 41.99